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molecular formula C20H12O2S B083517 1-(Phenylthio)anthraquinone CAS No. 13354-35-3

1-(Phenylthio)anthraquinone

Cat. No. B083517
CAS RN: 13354-35-3
M. Wt: 316.4 g/mol
InChI Key: FPRGJFFNVANESG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08399161B2

Procedure details

45 g Thiophenol are added dropwise to a suspension of 100 g 1-chloro-anthraquinone and 63 g potassium carbonate in 150 ml ethoxyethanol at 23° C. under stirring. The reaction is strongly exotherm and addition must be performed very slowly, and subsequent addition of solvent improves fluidity and stirring of the reaction mixture. After heating at 120° C. for 3½ hours and subsequent cooling to 23° C., the mixture is filtered on glass (porosity 3) to afford a presscake which is washed with 1 l of methanol. The presscake is in turn suspended in 1 l water at 50° C. and again filtered on a glass filter (porosity 3). Further washing of the presscake with warm water (4 l) affords a filtrate of neutral pH. The presscake is finally dried at 60° C./5·103 Pa for 12 hours to provide 124.1 g of powdery orange 1-phenylsulfanyl-anthraquinone of formula
Name
Thiophenol
Quantity
45 g
Type
reactant
Reaction Step One
Name
1-chloro-anthraquinone
Quantity
100 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
63 g
Type
reactant
Reaction Step One
Name
ethoxyethanol
Quantity
150 mL
Type
solvent
Reaction Step One
Name
1-phenylsulfanyl-anthraquinone

Identifiers

REACTION_CXSMILES
[C:1]1([SH:7])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.Cl[C:9]1[C:22]2[C:21](=[O:23])[C:20]3[C:15](=[CH:16][CH:17]=[CH:18][CH:19]=3)[C:14](=[O:24])[C:13]=2[CH:12]=[CH:11][CH:10]=1.C(=O)([O-])[O-].[K+].[K+]>C(OC(O)C)C>[C:1]1([S:7][C:16]2[C:15]3[C:14](=[O:24])[C:13]4[C:22](=[CH:9][CH:10]=[CH:11][CH:12]=4)[C:21](=[O:23])[C:20]=3[CH:19]=[CH:18][CH:17]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:2.3.4|

Inputs

Step One
Name
Thiophenol
Quantity
45 g
Type
reactant
Smiles
C1(=CC=CC=C1)S
Name
1-chloro-anthraquinone
Quantity
100 g
Type
reactant
Smiles
ClC1=CC=CC=2C(C3=CC=CC=C3C(C12)=O)=O
Name
potassium carbonate
Quantity
63 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
ethoxyethanol
Quantity
150 mL
Type
solvent
Smiles
C(C)OC(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Stirring
Type
CUSTOM
Details
under stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
addition
ADDITION
Type
ADDITION
Details
subsequent addition of solvent
STIRRING
Type
STIRRING
Details
stirring of the reaction mixture
TEMPERATURE
Type
TEMPERATURE
Details
subsequent cooling to 23° C.
FILTRATION
Type
FILTRATION
Details
the mixture is filtered on glass (porosity 3)
CUSTOM
Type
CUSTOM
Details
to afford a presscake which
WASH
Type
WASH
Details
is washed with 1 l of methanol
CUSTOM
Type
CUSTOM
Details
suspended in 1 l water at 50° C.
FILTRATION
Type
FILTRATION
Details
again filtered on a glass
FILTRATION
Type
FILTRATION
Details
filter (porosity 3)
WASH
Type
WASH
Details
Further washing of the presscake with warm water (4 l)
CUSTOM
Type
CUSTOM
Details
affords a filtrate of neutral pH
CUSTOM
Type
CUSTOM
Details
The presscake is finally dried at 60° C./5·103 Pa for 12 hours
Duration
12 h

Outcomes

Product
Name
1-phenylsulfanyl-anthraquinone
Type
product
Smiles
C1(=CC=CC=C1)SC1=CC=CC=2C(C3=CC=CC=C3C(C12)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 124.1 g
YIELD: CALCULATEDPERCENTYIELD 96%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.